2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H20N4O2S/c1-22-14-4-2-13(3-5-14)20-9-7-19(8-10-20)12-15(21)18-16-17-6-11-23-16/h2-6,11H,7-10,12H2,1H3,(H,17,18,21)
• InChI Key: QAMZMTWSDIMPJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=NC=CS3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide, also known as MTAPA, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is synthesized using a specific method and has a unique mechanism of action that has been studied in detail.

Scientific Research Applications

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has been extensively studied for its potential use in various scientific research applications. One of the main applications of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide is in neuroscience research, where it has been shown to have an affinity for the dopamine D2 receptor. This receptor is involved in various neurological processes, including reward, motivation, and movement control. 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has been shown to modulate the activity of this receptor, making it a potential tool for studying the role of the dopamine D2 receptor in these processes.
In addition to neuroscience research, 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has also been studied for its potential use in cancer research. It has been shown to inhibit the growth of certain cancer cell lines, making it a potential candidate for the development of new anti-cancer drugs.

Mechanism of Action

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide has a unique mechanism of action that involves its interaction with the dopamine D2 receptor. It has been shown to act as a partial agonist of this receptor, meaning that it can both activate and inhibit its activity depending on the context. This mechanism of action has been studied in detail using various techniques, including radioligand binding assays and functional assays.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide have been studied in vitro and in vivo. In vitro studies have shown that 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide can modulate the activity of the dopamine D2 receptor, leading to changes in intracellular signaling pathways. In vivo studies have shown that 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide can affect behavior in animal models, including locomotion and reward.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide in lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the role of this receptor in various processes with high precision. However, one of the limitations of using 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide is its potential for off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide. One area of interest is the development of more specific and potent compounds that target the dopamine D2 receptor. Another area of interest is the investigation of the potential use of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide in the treatment of neurological and psychiatric disorders, such as schizophrenia and addiction. Finally, the use of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide in cancer research is an area of ongoing investigation, with potential for the development of new anti-cancer drugs.

Synthesis Methods

2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide is synthesized using a specific method that involves the reaction of 4-methoxyphenylpiperazine with 2-bromoacetylthiazole in the presence of a base. The resulting product is then purified using column chromatography to obtain pure 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide. This synthesis method has been optimized to yield high purity and high yield of 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3-thiazol-2-ylacetamide.